Cas no 20320-16-5 (1H-1,2,3-Triazole, 1-(4-chlorophenyl)-)
20320-16-5 structure
Product Name:1H-1,2,3-Triazole, 1-(4-chlorophenyl)-
CAS No:20320-16-5
MF:C8H6ClN3
MW:179.606339931488
CID:1392715
PubChem ID:13106105
Update Time:2025-04-20
1H-1,2,3-Triazole, 1-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole, 1-(4-chlorophenyl)-
- 1-(4-chlorophenyl)triazole
- BDBM50554494
- 10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N.2
- CHEMBL4764760
- doi:10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N.1
- doi:10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N
- doi:10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N.2
- 20320-16-5
- 10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N
- SCHEMBL11102521
- DTXSID40518290
- 1-(4-Chlorophenyl)-1H-1,2,3-triazole
- 10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N.1
-
- Inchi: 1S/C8H6ClN3/c9-7-1-3-8(4-2-7)12-6-5-10-11-12/h1-6H
- InChI Key: XFKWCLGRWPWSMD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C=CN=N1
Computed Properties
- Exact Mass: 179.02518
- Monoisotopic Mass: 179.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- PSA: 30.71
1H-1,2,3-Triazole, 1-(4-chlorophenyl)- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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